Cas no 73262-66-5 (Benzoic acid,2-amino-3-methyl-, propyl ester)

Benzoic acid,2-amino-3-methyl-, propyl ester structure
73262-66-5 structure
Product Name:Benzoic acid,2-amino-3-methyl-, propyl ester
CAS No:73262-66-5
MF:C11H15NO2
MW:193.242303133011
CID:551905
Update Time:2024-03-05

Benzoic acid,2-amino-3-methyl-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-amino-3-methyl-, propyl ester
    • Propyl2-amino-3-methylbenzoate
    • Benzoic acid, 2-amino-3-methyl-, propyl ester (9CI)
    • Inchi: 1S/C11H15NO2/c1-3-7-14-11(13)9-6-4-5-8(2)10(9)12/h4-6H,3,7,12H2,1-2H3
    • InChI Key: SJEGEECYOWNDJI-UHFFFAOYSA-N
    • SMILES: C(OCCC)(=O)C1=CC=CC(C)=C1N

Computed Properties

  • Exact Mass: 193.11
  • Monoisotopic Mass: 193.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
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